Cas no 1105224-72-3 (ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate)

• Product Name: ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• CAS No: 1105224-72-3
• MF: C₁₇H₂₂N₄O₃S₂
• MW: 394.511580944061
• CID: 6525630
• Update Time: 2025-05-19

ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• ZWVIHFJAKQEHCO-UHFFFAOYSA-N

• Inchi： 1S/C17H22N4O3S2/c1-3-24-15(22)12-25-17-19-18-16(26-17)21-10-8-20(9-11-21)13-6-4-5-7-14(13)23-2/h4-7H,3,8-12H2,1-2H3
• InChI Key： ZWVIHFJAKQEHCO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN=C(N2CCN(C3=CC=CC=C3OC)CC2)S1

Additional information on ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate

Professional Introduction to Ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate (CAS No. 1105224-72-3)

Ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate, with the CAS number 1105224-72-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject for further investigation and development.

The molecular structure of Ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate is characterized by the presence of several key functional groups, including a thiadiazole ring and a piperazine moiety. These structural elements are well-known for their ability to interact with various biological targets, thereby influencing a wide range of physiological processes. The thiadiazole ring, in particular, has been extensively studied for its potential in the development of antiviral, antibacterial, and anti-inflammatory agents.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. The piperazine moiety in Ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate is particularly relevant in this context, as it is known to interact with serotonin and dopamine receptors. These interactions have been explored in the treatment of conditions such as depression, anxiety, and Parkinson's disease. The combination of the thiadiazole and piperazine moieties suggests that this compound may have multifaceted therapeutic potential.

One of the most compelling aspects of Ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate is its potential as a lead compound for drug development. Researchers have utilized computational methods to predict its binding affinity to various protein targets. These studies have revealed that the compound may exhibit inhibitory activity against enzymes involved in inflammation and pain signaling. This has opened up new avenues for investigating its potential in treating chronic inflammatory diseases and neuropathic pain.

The synthesis of Ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate involves multiple steps that require precise control over reaction conditions. The key intermediate in this synthesis is the 5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazole core. This core can be prepared through a series of reactions that include condensation and cyclization steps. The subsequent introduction of the sulfanyl group and esterification with ethanol yield the final product.

In terms of pharmacokinetic properties, Ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate has been shown to exhibit good oral bioavailability in preclinical studies. This is an important factor for any potential therapeutic agent, as it ensures that the compound can reach effective concentrations in the bloodstream after administration. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at moderate doses.

The field of medicinal chemistry is constantly evolving, with new methodologies and technologies being developed to enhance drug discovery processes. Computational modeling and high-throughput screening are two such technologies that have revolutionized the way new drugs are identified and optimized. In the case of Ethyl 2-({5-[4-(2-methoxyphenyl)piperazin-1-yl]-1,3,4-thiadiazol}-2\)-y)sulfanyl)acetate, these tools have been instrumental in identifying structural modifications that could improve its pharmacological properties.

One area of particular interest is the modification of the piperazine moiety to enhance receptor binding affinity while minimizing side effects. Researchers have explored various derivatives of this compound by introducing different substituents into the piperazine ring. These modifications have led to compounds with improved selectivity and reduced toxicity profiles.

The potential applications of Ethyl 2-{(5[<0x0A>])} are broad and span across multiple therapeutic areas. In addition to its potential in treating neurological disorders, this compound has shown promise in combating inflammatory diseases and pain conditions. The ability to modulate serotonin and dopamine receptors makes it a candidate for treating mood disorders such as depression and anxiety.

Furthermore，the thiadiazole core has been implicated in various biological processes beyond its known antiviral and antibacterial activities。Recent studies have suggested that thiadiazoles may play a role in regulating cell proliferation and apoptosis，making them relevant candidates for cancer research。While much remains to be explored regarding the full spectrum of activities associated with ethanediol derivatives，the growing body of evidence underscores their importance as pharmacological tools。